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Compound of Interest

Compound Name: Glycine-1-13C,15N

Cat. No.: B043606 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential guidance on

the personal protective equipment (PPE), operational handling, and disposal of Glycine-1-
13C,15N, a non-radioactive, stable isotope-labeled compound.

Personal Protective Equipment (PPE)
While Glycine and its stable isotope-labeled forms are generally considered non-hazardous,

prudent laboratory practice dictates the use of standard personal protective equipment to

minimize exposure and ensure safety.[1][2]

PPE Category Item Rationale

Hand Protection Nitrile or latex gloves
Prevents direct skin contact.[3]

[4][5]

Body Protection Standard laboratory coat

Protects skin and personal

clothing from potential

splashes or spills.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from airborne

particles or accidental

splashes.
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Operational Plan: Step-by-Step Handling
A systematic approach to handling Glycine-1-13C,15N ensures both the integrity of the

compound and the safety of laboratory personnel.

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including weighing paper, spatulas, and labeled containers, readily

available.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Handling the Compound:

As Glycine-1-13C,15N is a solid, handle it in a manner that avoids generating dust.

Use a chemical spatula for transferring the powder.

If weighing, do so on a clean, designated analytical balance.

Storage: Store Glycine-1-13C,15N in a tightly sealed container in a cool, dry place, away

from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of Glycine-1-13C,15N and any contaminated materials is crucial for

maintaining a safe laboratory environment and adhering to institutional and local regulations.

Waste Segregation:

Collect all waste Glycine-1-13C,15N and any contaminated disposable items (e.g.,

weighing paper, gloves) in a designated, clearly labeled waste container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Container Labeling: The waste container should be labeled with the full chemical name

("Glycine-1-13C,15N") and the words "Non-Hazardous Chemical Waste" or as directed by

your institution's EHS guidelines.
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Storage of Waste: Keep the sealed waste container in a designated, well-ventilated waste

accumulation area within the laboratory.

Final Disposal: Once the container is full or no longer needed, arrange for its disposal

through your institution's EHS department. Do not dispose of this chemical in the regular

trash or down the drain.

Workflow for Handling and Disposal of Glycine-1-13C,15N
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Workflow for Handling and Disposal of Glycine-1-13C,15N
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Caption: Workflow for handling and disposal of Glycine-1-13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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